Cas no 1370522-59-0 (3-(chloromethyl)-5-(difluoromethyl)-1,2,4-oxadiazole)
1370522-59-0 structure
Product Name:3-(chloromethyl)-5-(difluoromethyl)-1,2,4-oxadiazole
CAS No:1370522-59-0
MF:C4H3ClF2N2O
MW:168.529226541519
CID:6001786
PubChem ID:121602096
Update Time:2024-01-14
3-(chloromethyl)-5-(difluoromethyl)-1,2,4-oxadiazole Chemical and Physical Properties
Names and Identifiers
-
- 3-(chloromethyl)-5-(difluoromethyl)-1,2,4-oxadiazole
- 1370522-59-0
- AKOS026736689
- EN300-1233994
-
- Inchi: 1S/C4H3ClF2N2O/c5-1-2-8-4(3(6)7)10-9-2/h3H,1H2
- InChI Key: IMLAFXQBEGGVOP-UHFFFAOYSA-N
- SMILES: ClCC1=NOC(C(F)F)=N1
Computed Properties
- Exact Mass: 167.9901967g/mol
- Monoisotopic Mass: 167.9901967g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 115
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 38.9Ų
3-(chloromethyl)-5-(difluoromethyl)-1,2,4-oxadiazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1233994-0.05g |
3-(chloromethyl)-5-(difluoromethyl)-1,2,4-oxadiazole |
1370522-59-0 | 95% | 0.05g |
$202.0 | 2023-05-24 | |
| Enamine | EN300-1233994-0.1g |
3-(chloromethyl)-5-(difluoromethyl)-1,2,4-oxadiazole |
1370522-59-0 | 95% | 0.1g |
$301.0 | 2023-05-24 | |
| Enamine | EN300-1233994-0.25g |
3-(chloromethyl)-5-(difluoromethyl)-1,2,4-oxadiazole |
1370522-59-0 | 95% | 0.25g |
$431.0 | 2023-05-24 | |
| Enamine | EN300-1233994-0.5g |
3-(chloromethyl)-5-(difluoromethyl)-1,2,4-oxadiazole |
1370522-59-0 | 95% | 0.5g |
$679.0 | 2023-05-24 | |
| Enamine | EN300-1233994-1.0g |
3-(chloromethyl)-5-(difluoromethyl)-1,2,4-oxadiazole |
1370522-59-0 | 95% | 1g |
$871.0 | 2023-05-24 | |
| Enamine | EN300-1233994-2.5g |
3-(chloromethyl)-5-(difluoromethyl)-1,2,4-oxadiazole |
1370522-59-0 | 95% | 2.5g |
$1707.0 | 2023-05-24 | |
| Enamine | EN300-1233994-5.0g |
3-(chloromethyl)-5-(difluoromethyl)-1,2,4-oxadiazole |
1370522-59-0 | 95% | 5g |
$2525.0 | 2023-05-24 | |
| Enamine | EN300-1233994-10.0g |
3-(chloromethyl)-5-(difluoromethyl)-1,2,4-oxadiazole |
1370522-59-0 | 95% | 10g |
$3746.0 | 2023-05-24 | |
| Enamine | EN300-1233994-50mg |
3-(chloromethyl)-5-(difluoromethyl)-1,2,4-oxadiazole |
1370522-59-0 | 95.0% | 50mg |
$202.0 | 2023-10-02 | |
| Enamine | EN300-1233994-100mg |
3-(chloromethyl)-5-(difluoromethyl)-1,2,4-oxadiazole |
1370522-59-0 | 95.0% | 100mg |
$301.0 | 2023-10-02 |
3-(chloromethyl)-5-(difluoromethyl)-1,2,4-oxadiazole Related Literature
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1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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